Cas no 2228360-71-0 (1-(4-chloro-2,5-difluorophenyl)-2,2-difluorocyclopropane-1-carboxylic acid)

• Product Name: 1-(4-chloro-2,5-difluorophenyl)-2,2-difluorocyclopropane-1-carboxylic acid
• CAS No: 2228360-71-0
• MF: C₁₀H₅ClF₄O₂
• MW: 268.592116117477
• CID: 6363063
• PubChem ID: 165966936
• Update Time: 2025-08-05

1-(4-chloro-2,5-difluorophenyl)-2,2-difluorocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-2,5-difluorophenyl)-2,2-difluorocyclopropane-1-carboxylic acid
• EN300-1960393
• 2228360-71-0

• Inchi： 1S/C10H5ClF4O2/c11-5-2-6(12)4(1-7(5)13)9(8(16)17)3-10(9,14)15/h1-2H,3H2,(H,16,17)
• InChI Key： JNROVBUORCMWMA-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1F)C1(C(=O)O)CC1(F)F)F

Computed Properties

• Exact Mass: 267.9914197g/mol
• Monoisotopic Mass: 267.9914197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(4-chloro-2,5-difluorophenyl)-2,2-difluorocyclopropane-1-carboxylic acid

Introduction to 1-(4-chloro-2,5-difluorophenyl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2228360-71-0)

1-(4-chloro-2,5-difluorophenyl)-2,2-difluorocyclopropane-1-carboxylic acid, identified by its CAS number 2228360-71-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its unique structural features, which include a cyclopropane ring and a fluorinated phenyl group. The presence of both chloro and fluoro substituents in its molecular framework imparts distinct electronic and steric properties, making it a promising candidate for further exploration in drug discovery and development.

The chemical structure of 1-(4-chloro-2,5-difluorophenyl)-2,2-difluorocyclopropane-1-carboxylic acid consists of a cyclopropane core substituted at the 1-position with a carboxylic acid group, while the phenyl ring is functionalized with chloro and fluoro atoms at the 4- and 2,5-positions, respectively. This arrangement creates a molecule with potential bioactivity that has not yet been fully explored. The cyclopropane ring is known for its high ring strain, which can enhance the reactivity of adjacent functional groups, while the fluorine atoms contribute to lipophilicity and metabolic stability.

In recent years, there has been growing interest in the development of fluorinated aromatic compounds due to their favorable pharmacokinetic properties. The introduction of fluorine atoms into pharmaceutical molecules often enhances binding affinity, reduces metabolic degradation, and improves overall drug efficacy. The specific combination of chloro and fluoro substituents in 1-(4-chloro-2,5-difluorophenyl)-2,2-difluorocyclopropane-1-carboxylic acid may confer unique interactions with biological targets, making it an intriguing subject for further investigation.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The cyclopropane moiety is particularly interesting because it can be modified in various ways to introduce additional functional groups or to link different pharmacophores together. For instance, the carboxylic acid group at the 1-position of the cyclopropane ring can be used to form amide or ester bonds with other molecules, while the phenyl ring provides a platform for further derivatization.

Recent studies have demonstrated that compounds containing cyclopropane rings exhibit a wide range of biological activities. These include antimicrobial properties, anti-inflammatory effects, and even potential applications in cancer therapy. The fluorinated phenyl group in 1-(4-chloro-2,5-difluorophenyl)-2,2-difluorocyclopropane-1-carboxylic acid may enhance these effects by improving membrane permeability and target binding affinity. Furthermore, the chloro substituent could play a role in modulating enzyme activity or interacting with specific protein domains.

The synthesis of 1-(4-chloro-2,5-difluorophenyl)-2,2-difluorocyclopropane-1-carboxylic acid presents both challenges and opportunities for synthetic chemists. The cyclopropane ring requires careful handling to prevent decomposition during reactions, while the presence of multiple functional groups necessitates precise control over reaction conditions. However, advances in synthetic methodologies have made it increasingly feasible to construct complex molecules like this one with high yield and purity.

One promising synthetic approach involves the use of metal-catalyzed cross-coupling reactions to introduce the chloro and fluoro substituents onto the phenyl ring. These reactions can be performed under mild conditions and often provide excellent regioselectivity. Additionally, palladium-catalyzed hydrogenation can be used to reduce any double bonds or triple bonds present in intermediate structures.

Once synthesized, 1-(4-chloro-2,5-difluorophenyl)-2,2-difluorocyclopropane-1-carboxylic acid can be subjected to various biological assays to evaluate its potential therapeutic applications. High-throughput screening (HTS) techniques are particularly useful for identifying new drug candidates by testing their activity against a wide range of biological targets. Additionally, computational methods such as molecular docking can be employed to predict how this compound might interact with specific proteins or enzymes.

The integration of computational chemistry with experimental biology has revolutionized drug discovery in recent decades. By combining theoretical modeling with empirical data collection, researchers can accelerate the process of identifying promising candidates for further development. In the case of 1-(4-chloro-2,5-difluorophenyl)-2,2-difluorocyclopropane-1-carboxylic acid, computational studies could help identify optimal derivatives or analogs that exhibit enhanced bioactivity while minimizing potential side effects.

The future prospects for this compound are bright given its unique structural features and potential biological activities. As research continues in pharmaceutical chemistry and medicinal biology, it is likely that more applications for 1-(4-chloro-2,5-difluorophenyl)-2,2-difluorocyclopropane-1-carboxylic acid will emerge. Whether it serves as a lead compound for new drugs or as a valuable intermediate in synthetic chemistry workflows remains to be seen but its significance is undeniable.